Cas no 1805390-98-0 (5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid)

5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring a chloro-substituted pyridine core, a difluoromethyl group, and a carboxylic acid functionality, provides a versatile scaffold for further chemical modifications. The presence of fluorine atoms enhances metabolic stability and bioavailability, making it valuable in drug discovery. The hydroxyl and carboxylic acid groups offer additional sites for derivatization, facilitating the synthesis of bioactive compounds. This compound is particularly useful in the development of enzyme inhibitors and intermediates for active pharmaceutical ingredients (APIs). Its high purity and well-defined reactivity make it a reliable building block in synthetic chemistry.

5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid structure

1805390-98-0 structure

Product Name:5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid

CAS No:1805390-98-0

MF:C₇H₄ClF₂NO₃

MW:223.561367988586

CID:4869823

Update Time:2025-06-30

5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid
- Inchi： 1S/C7H4ClF2NO3/c8-2-1-11-4(6(9)10)3(5(2)12)7(13)14/h1,6H,(H,11,12)(H,13,14)
- InChI Key： AFUCWJXIKOLMHI-UHFFFAOYSA-N
- SMILES： ClC1=CNC(C(F)F)=C(C(=O)O)C1=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 362
XLogP3: 1.9
Topological Polar Surface Area: 66.4

5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029049796-1g	5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid	1805390-98-0	97%	1g	$1,504.90	2022-04-01

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Additional information on 5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid

Comprehensive Overview of 5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid (CAS No. 1805390-98-0)

5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid (CAS No. 1805390-98-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining a chloro substituent with a carboxylic acid moiety, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in 5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid for its potential role in developing next-generation antimicrobial agents. With the rise of antibiotic resistance, this compound's unique structure could contribute to novel therapeutic solutions. Additionally, its agrochemical applications are being explored, as fluorinated compounds often exhibit improved pesticidal activity and environmental persistence.

The synthesis of CAS No. 1805390-98-0 typically involves multi-step reactions, including halogenation and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. Analytical methods like HPLC and NMR spectroscopy are critical for quality control, ensuring the compound meets stringent standards for research and industrial use. These methodologies align with the growing trend toward green chemistry, minimizing waste and improving efficiency.

From a commercial perspective, 5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid is supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements. Companies focusing on custom synthesis and contract research often list this compound in their portfolios, highlighting its relevance in high-value chemical production. The compound's stability under various storage conditions further enhances its appeal for long-term research projects.

Looking ahead, the potential of CAS No. 1805390-98-0 extends to emerging fields like bioconjugation and prodrug development. Its reactive sites allow for selective modifications, enabling the creation of targeted drug delivery systems. Furthermore, the compound's role in metal-organic frameworks (MOFs) and catalysis is under investigation, showcasing its versatility beyond traditional applications. As the scientific community continues to explore sustainable chemical solutions, this pyridine derivative is poised to play a pivotal role in innovation.

In summary, 5-Chloro-2-(difluoromethyl)-4-hydroxypyridine-3-carboxylic acid represents a compelling case study in modern chemical research. Its multifaceted applications, combined with the industry's shift toward fluorine-containing compounds, underscore its importance. Whether in drug design, crop science, or material engineering, this compound offers a promising avenue for future breakthroughs. Researchers and industry professionals alike are encouraged to monitor its developments closely, as it may hold the key to solving some of today's most pressing challenges.